(R)-1-Cyclohexyl-3-methyl-piperazine dihydrochloride

Specification

• CAS No.: 1187928-07-9
• Molecular Formula: C11H24Cl2N2
• Molecular Weight: 255.22 g/mol
• IUPAC Name: (3R)-1-cyclohexyl-3-methylpiperazine;dihydrochloride
• Standard InChI: InChI=1S/C11H22N2.2ClH/c1-10-9-13(8-7-12-10)11-5-3-2-4-6-11;;/h10-12H,2-9H2,1H3;2*1H/t10-;;/m1../s1
• Standard InChI Key: LOLWMYBMDSTFPW-YQFADDPSSA-N
• Isomeric SMILES: C[C@@H]1CN(CCN1)C2CCCCC2.Cl.Cl
• SMILES: CC1CN(CCN1)C2CCCCC2.Cl.Cl
• Canonical SMILES: CC1CN(CCN1)C2CCCCC2.Cl.Cl

Introduction

(R)-1-Cyclohexyl-3-methyl-piperazine dihydrochloride is a chemical compound with the CAS number 1187928-07-9. It is a dihydrochloride salt of the parent compound, (R)-1-cyclohexyl-3-methylpiperazine. This compound belongs to the piperazine class, which is known for its diverse pharmacological activities, including roles in central nervous system disorders and as intermediates in the synthesis of pharmaceuticals.

Synthesis Overview

While specific synthesis protocols for (R)-1-Cyclohexyl-3-methyl-piperazine dihydrochloride are not detailed in the available literature, piperazine derivatives are generally synthesized through reactions involving piperazine itself or its precursors. These reactions often involve alkylation or acylation steps to introduce the desired substituents.

Suppliers and Availability

(R)-1-Cyclohexyl-3-methyl-piperazine dihydrochloride is available from several chemical suppliers, primarily in China. Suppliers like JW & Y Pharmlab Co., Ltd. and Shanghai Zhigan Biotechnology Co., Ltd. offer this compound as part of their product portfolios.

Supplier Information

Supplier	Country	Contact Information
JW & Y Pharmlab Co., Ltd.	China	021-64340559, xinyu_shi@jwypharmlab.com.cn
Shanghai Zhigan Biotechnology Co., Ltd.	China	zhiqianbio@126.com

Potential Applications

While specific applications of (R)-1-Cyclohexyl-3-methyl-piperazine dihydrochloride are not well-documented, piperazine derivatives are generally explored for their potential in pharmaceuticals, particularly in the development of drugs targeting neurological disorders or as intermediates in synthesis.

Related Research